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Compound of Interest

3-(Trifluoromethyl)phenyl
Compound Name:
chloroformate

Cat. No.: B031844

An In-depth Technical Guide to the Safety Data Sheet (SDS) of 3-(Trifluoromethyl)phenyl
chloroformate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
(Trifluoromethyl)phenyl chloroformate (CAS No: 95668-29-4), a reagent used in the
synthesis of various compounds, including tetrahydro-p-carboline derivatives that target fatty
acid amide hydrolase (FAAH) and transient receptor potential (TRP) channels[1]. This
document is intended to provide researchers, scientists, and drug development professionals
with detailed safety information to ensure the safe handling, storage, and disposal of this
compound.

Chemical Identification and Physical Properties

3-(Trifluoromethyl)phenyl chloroformate is a colorless to light yellow liquid with the
molecular formula CsH4CIF302 and a molecular weight of 224.56 g/mol [2][3][4]. It is a
chloroformate ester featuring a trifluoromethyl group on the phenyl ring, which contributes to its
reactivity and potential biological activity[2].

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CsHaCIF30:2 [L12113114115]116]
Molecular Weight 224.56 g/mol [1][2][3]14]
Clear colorless to light yellow
Appearance o [4115]
liquid
CAS Number 95668-29-4 [L1[3]14][5]16]
194 °C at 1,013 hPa; 201.0 +
Boiling Point ) [11[5]
40.0 °C (Predicted)
Flash Point 85 °C (closed cup); 185 °F [1][5]
Density 1.444 + 0.06 g/cm3 (Predicted) [1114]

Vapor Pressure

1.09 psi (20 °C)

[1]

Hazard Identification and Classification

This compound is classified as hazardous and is toxic by inhalation, in contact with skin, and if

swallowed. It causes severe skin burns and eye damage[2][5]. It is also a lachrymator, a

substance that irritates the eyes and causes tears[5].

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
- H301: Toxic if
Acute Toxicity, Oral Category 3 [2][5][6]
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ] ] [2][5][6]
with skin
Acute Toxicity, o
) Category 3 H331: Toxic if inhaled [2][5][6]
Inhalation
) H314: Causes severe
Skin

Corrosion/Irritation

Category 1B

skin burns and eye

damage

[2](5](6]
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The signal word for this chemical is "Danger"[5][6].

Experimental Protocols

Detailed experimental protocols for the determination of toxicological and physical hazard data
are not typically provided in publicly available Safety Data Sheets. These studies are performed
by specialized laboratories following internationally recognized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD) for chemical safety
testing. The workflow below illustrates a generalized process for assessing the safety of a
chemical compound like 3-(Trifluoromethyl)phenyl chloroformate.
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Generalized Chemical Safety Assessment Workflow
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Caption: Generalized workflow for chemical safety assessment.
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Handling, Storage, and Personal Protective
Equipment (PPE)

Handling:

Wash hands thoroughly after handling[5][6].

Avoid contact with eyes, skin, and clothing[5].

Do not ingest or inhale[5].

Use only in a well-ventilated area or outdoors|[6].

Do not eat, drink, or smoke when using this product[6].

Storage:

Store in a dry, cool, and well-ventilated place[5][7].

Keep the container tightly closed when not in use[5][6].

Recommended storage temperature is 2-8°C[1][5][6].

Store locked up[6].

Protect from moisture as it reacts with water[2][7].

Personal Protective Equipment (PPE): Due to the hazardous nature of this compound,
appropriate PPE must be worn.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://georganics.sk/wp-content/uploads/2021/05/3-Trifluoromethylphenyl-chloroformate.pdf
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-phenyl-chlor-dic272278.html
https://georganics.sk/wp-content/uploads/2021/05/3-Trifluoromethylphenyl-chloroformate.pdf
https://georganics.sk/wp-content/uploads/2021/05/3-Trifluoromethylphenyl-chloroformate.pdf
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-phenyl-chlor-dic272278.html
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-phenyl-chlor-dic272278.html
https://georganics.sk/wp-content/uploads/2021/05/3-Trifluoromethylphenyl-chloroformate.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/3-Trifluoromethylphenyl-chloroformate.pdf
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-phenyl-chlor-dic272278.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB7700097_EN.htm
https://georganics.sk/wp-content/uploads/2021/05/3-Trifluoromethylphenyl-chloroformate.pdf
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-phenyl-chlor-dic272278.html
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-phenyl-chlor-dic272278.html
https://www.smolecule.com/products/s724250
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE) for Handling
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(Chemical Safety Glasses/
Goggles)
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Caption: Required PPE for handling 3-(Trifluoromethyl)phenyl chloroformate.

First Aid and Emergency Procedures

First Aid Measures:

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER
or doctor/physician[5].

 In case of skin contact: Immediately wash with water and soap and rinse thoroughly. Take off
immediately all contaminated clothing and wash it before reuse. Get medical aid[5][6].

« If inhaled: Remove the person to fresh air and keep comfortable for breathing. If breathing is
difficult, give oxygen. Provide artificial respiration if required. Get medical aid immediately[5]

[6].

« If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER
or doctor/physician[6].
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Fire-fighting Measures:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. For large fires, use very large quantities of water applied as a mist or

spray[5].

e Hazardous combustion products: During a fire, irritating and toxic gases may be generated
by thermal decomposition or combustion[5]. This may include carbon monoxide, carbon
dioxide, and hydrogen chloride gas[8].

o Protective equipment: Wear a self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes[5].

Accidental Release Measures: In the event of a spill, the following logical workflow should be
followed to ensure safety and proper cleanup.
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Accidental Spill Response Workflow
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i
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(See Section 4)
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Accordance with Regulations
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Caption: Logical workflow for responding to a spill.
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Toxicological Information

The toxicological properties of 3-(Trifluoromethyl)phenyl chloroformate have not been fully
investigated[5]. However, it is classified as acutely toxic if swallowed, in contact with skin, or if
inhaled[2][5][6].

Table 3: Toxicological Data

Effect Result Source(s)
Acute Oral Toxicity Category 3: Toxic if swallowed [2][5][6]
o Category 3: Toxic in contact

Acute Dermal Toxicity ) ] [2][5][6]
with skin

Acute Inhalation Toxicity Category 3: Toxic if inhaled [2][5][6]

) ) o Category 1B: Causes severe

Skin Corrosion/Irritation ) [2][5][6]
skin burns

Serious Eye Damage/Irritation Causes serious eye damage [2][5][6]

Other Hazards Lachrymator [5]

Regulatory Information

This compound is not listed on Canada’'s DSL or NDSL List, nor is it listed on the US Federal
TSCA Inventory. It is intended for research and development use only[5]. Transport is regulated
as a dangerous good under the name "CHLOROFORMATES, TOXIC, CORROSIVE, N.O.S."

[5].

This technical guide is based on the best available information at the time of writing. It is
essential to consult the most current Safety Data Sheet from the supplier before handling this
chemical. The information provided here is for guidance and does not constitute a warranty.
Users are responsible for their own safety assessments and for complying with all applicable
laws and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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